Cas no 1173018-50-2 (Bromopyruvic Acid-C13)

• Product Name: Bromopyruvic Acid-C13
• CAS No: 1173018-50-2
• MF: C₃H₃BrO₃
• MW: 167.950775384903
• CID: 2615267
• PubChem ID: 329760863
• Update Time: 2025-10-24

Bromopyruvic Acid-C13 Chemical and Physical Properties

Names and Identifiers

• 3-bromo-2-oxopropanoic acid
• Bromopyruvic Acid-C13
• 3-Bromo-2-oxo(1-~13~C)propanoic acid
• DTXSID20745825
• DTXCID60696569
• 3-Bromopyruvic acid-1-13C, 99 atom % 13C, 97% (CP)
• 1173018-50-2
• 3-bromo-2-oxo(113C)propanoic acid

• MDL： MFCD09842744
• Inchi： 1S/C3H3BrO3/c4-1-2(5)3(6)7/h1H2,(H,6,7)/i3+1
• InChI Key： PRRZDZJYSJLDBS-LBPDFUHNSA-N
• SMILES： BrCC([13C](=O)O)=O

Computed Properties

• Exact Mass: 166.92991Da
• Monoisotopic Mass: 166.92991Da
• Isotope Atom Count: 1
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 98.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 54.4Ų

Bromopyruvic Acid-C13 Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H302-H314
• Warning Statement： P280-P305+P351+P338-P310
• Hazardous Material transportation number：UN 3261 8 / PGII
• WGK Germany：3
• Hazard Category Code： 22-34
• Safety Instruction： 26-36/37/39-45
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Keto acids and derivatives Alpha-keto acids and derivatives

Additional information on Bromopyruvic Acid-C13

Bromopyruvic Acid-C13 (CAS No. 1173018-50-2): An Overview of Its Properties, Applications, and Research Advances

Bromopyruvic Acid-C13 (CAS No. 1173018-50-2) is a unique compound that has garnered significant attention in the fields of chemistry, biology, and pharmacology. This article provides a comprehensive overview of the properties, applications, and recent research advancements associated with this compound.

Bromopyruvic Acid-C13 is a derivative of pyruvic acid, where one of the hydrogen atoms in the carboxyl group has been replaced by a bromine atom. The addition of the C-13 isotope to the molecule further enhances its utility in various scientific applications, particularly in metabolic studies and drug development.

The chemical structure of Bromopyruvic Acid-C13 (C₃H₄BrO₂) is characterized by its carboxylic acid group and a bromine atom attached to the central carbon atom. This structure confers unique properties that make it an interesting subject for research. The presence of the bromine atom introduces significant changes in the electronic and steric properties of the molecule, which can influence its reactivity and biological activity.

In terms of physical properties, Bromopyruvic Acid-C13 is a white crystalline solid with a melting point of approximately 95°C. It is soluble in water and polar organic solvents, making it suitable for various experimental conditions. The compound's stability under different pH conditions and its solubility profile are crucial factors in its application in biological systems.

The biological significance of Bromopyruvic Acid-C13 lies in its ability to inhibit glycolysis, a key metabolic pathway in cells. Glycolysis is the process by which glucose is converted into pyruvate, generating energy in the form of ATP. By inhibiting this pathway, Bromopyruvic Acid-C13 can disrupt cellular energy production, which has potential therapeutic implications in diseases characterized by abnormal metabolic activity, such as cancer.

Recent research has focused on the use of Bromopyruvic Acid-C13 as an anticancer agent. Studies have shown that it can effectively inhibit glycolysis in cancer cells, leading to reduced cell proliferation and increased apoptosis. For example, a study published in the journal Cancer Research demonstrated that Bromopyruvic Acid-C13 significantly reduced tumor growth in mouse models of breast cancer by targeting glycolytic enzymes.

In addition to its anticancer properties, Bromopyruvic Acid-C13 has also been explored for its potential use in neurodegenerative diseases. Research suggests that inhibiting glycolysis can reduce oxidative stress and inflammation in neuronal cells, which are key factors in conditions such as Alzheimer's disease and Parkinson's disease. A study published in the journal Molecular Neurobiology reported that treatment with Bromopyruvic Acid-C13 improved cognitive function and reduced neuroinflammation in animal models of Alzheimer's disease.

The presence of the C-13 isotope in Bromopyruvic Acid-C13 also makes it valuable for metabolic tracing studies using nuclear magnetic resonance (NMR) spectroscopy. The C-13 isotope has a natural abundance of only 1.1%, making it an excellent tracer for following metabolic pathways in living systems. This property has been utilized to study the metabolism of cancer cells and other diseased tissues, providing insights into their unique metabolic profiles.

In conclusion, Bromopyruvic Acid-C13 (CAS No. 1173018-50-2) is a versatile compound with significant potential applications in both basic research and clinical settings. Its ability to inhibit glycolysis makes it a promising candidate for treating various diseases characterized by abnormal metabolic activity. Ongoing research continues to uncover new aspects of its biological activity and therapeutic potential, highlighting its importance in the fields of chemistry, biology, and pharmacology.